2-(4-Iodophenyl)-2-methyloxirane
Description
2-(4-Iodophenyl)-2-methyloxirane is an epoxide derivative characterized by a substituted oxirane ring with a 4-iodophenyl group and a methyl group at the 2-position. Its structure combines the strained reactivity of the epoxide ring with the steric and electronic effects of the iodophenyl substituent, making it a valuable candidate for comparative studies with analogous compounds.
Properties
CAS No. |
70991-80-9 |
|---|---|
Molecular Formula |
C9H9IO |
Molecular Weight |
260.07 g/mol |
IUPAC Name |
2-(4-iodophenyl)-2-methyloxirane |
InChI |
InChI=1S/C9H9IO/c1-9(6-11-9)7-2-4-8(10)5-3-7/h2-5H,6H2,1H3 |
InChI Key |
YOYSWHLCLLYKSO-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CO1)C2=CC=C(C=C2)I |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparison of Epoxide Derivatives
| Compound | Key Substituent | Electronic Effect | Reactivity Trend | Biological Application |
|---|---|---|---|---|
| This compound | 4-Iodophenyl | Weakly electron-withdrawing | High electrophilicity | Anticancer agents |
| 2-(4-Methoxyphenyl)-3-methyloxirane | 4-Methoxyphenyl | Electron-donating | Moderate reactivity | Enzyme inhibition |
| 2-((2,4-Dibromo-5-methylphenoxy)methyl)oxirane | 2,4-Dibromo-5-methylphenoxy | Strongly electron-withdrawing | High reactivity | Polymer crosslinking |
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